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Compound of Interest

Compound Name: 1-Ethylnaphthalene

Cat. No.: B072628 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for

environmental protection and workplace safety. This guide provides detailed procedures for the

proper disposal of 1-Ethylnaphthalene, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols will help maintain a safe laboratory

environment and ensure compliance with regulatory standards.

Key Physical and Safety Data
For quick reference, the table below summarizes the essential physical and safety properties of

1-Ethylnaphthalene.
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Property Value

Molecular Formula C12H12[1]

Molecular Weight 156.22 g/mol [1][2]

Appearance Colorless to light yellow liquid[1][3]

Boiling Point 258 - 260 °C (496.4 - 500 °F)[1]

Melting Point -15 °C (5 °F)[1]

Flash Point 111 °C (231.8 °F)[1]

Specific Gravity 1.008 g/cm³[1]

Incompatible Materials Strong oxidizing agents[1]

Hazard Classification

Not classified as hazardous under OSHA

2012[3]. However, some GHS classifications

indicate it is toxic to aquatic life with long-lasting

effects[2].

Experimental Protocol for Disposal
The disposal of 1-Ethylnaphthalene must be conducted in accordance with institutional

guidelines and local, regional, and national regulations. The following step-by-step protocol

provides a framework for its safe handling and disposal.

1. Waste Identification and Classification:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[1]

Consult your institution's Environmental Health and Safety (EHS) office to understand the

specific classification of 1-Ethylnaphthalene waste in your jurisdiction.

Although not federally regulated as a hazardous waste for transport, its potential aquatic

toxicity may require it to be managed as hazardous waste.[1][2]

2. Waste Collection and Segregation:
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Container Selection: Use a designated, chemically compatible waste container with a

secure, tight-fitting lid. The container should be in good condition, with no cracks or leaks.

Segregation: Do not mix 1-Ethylnaphthalene waste with other waste streams, especially

incompatible materials like strong oxidizing agents.[1] Store it separately from acids, bases,

and other reactive chemicals.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "1-Ethylnaphthalene," and the associated hazards (e.g., "Combustible,"

"Aquatic Toxin").

3. Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[4][5]

The SAA should be a well-ventilated area, away from heat sources and ignition.

Ensure the waste container is kept closed at all times, except when adding waste.[4][5]

4. Waste Pickup and Disposal:

Once the waste container is full or has been in storage for the maximum allowable time

according to your institution's policy (often up to one year for partially filled containers in an

SAA), arrange for its disposal.[5]

Contact your institution's EHS office to schedule a waste pickup.[4] EHS personnel are

trained to handle and transport chemical waste for final disposal at a permitted facility.

Do not dispose of 1-Ethylnaphthalene down the drain.[3]

5. Spill Management:

In the event of a spill, evacuate the area and eliminate all sources of ignition.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.
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For small spills, absorb the material with a spill kit or other absorbent, non-combustible

material.

Collect the absorbed waste into a designated container, label it as hazardous waste, and

dispose of it according to the procedures outlined above.

For large spills, contact your institution's EHS office immediately.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-
Ethylnaphthalene.
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Caption: Logical workflow for the disposal of 1-Ethylnaphthalene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b072628?utm_src=pdf-body-img
https://www.benchchem.com/product/b072628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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